Cas no 500734-44-1 (Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester)
500734-44-1 structure
Product Name:Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester
CAS No:500734-44-1
MF:C11H15F3O3SSi
MW:312.380713701248
CID:1545803
PubChem ID:12141974
Update Time:2025-04-21
Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
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- Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester
- (5-methyl-2-trimethylsilylphenyl) trifluoromethanesulfonate
- DTXSID30478435
- PSZVUIHVTGEIPI-UHFFFAOYSA-N
- 500734-44-1
-
- Inchi: 1S/C11H15F3O3SSi/c1-8-5-6-10(19(2,3)4)9(7-8)17-18(15,16)11(12,13)14/h5-7H,1-4H3
- InChI Key: PSZVUIHVTGEIPI-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=C(C)C=CC=1[Si](C)(C)C
Computed Properties
- Exact Mass: 312.04635
- Monoisotopic Mass: 312.04632653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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